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Compound of Interest

Compound Name: Propyl myristate

Cat. No.: B080233 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research and development operations. This guide provides detailed, step-by-step procedures

for the proper disposal of propyl myristate, designed for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Propyl myristate, while not classified as a hazardous substance by multiple regulatory

standards, requires careful handling and disposal in accordance with institutional and local

regulations.[1][2][3] It is imperative to consult your institution's Environmental Health and Safety

(EHS) department, as they can provide specific guidance based on local, state, and federal

laws.[4][5][6]

Physical and Chemical Properties of Propyl Myristate
A comprehensive understanding of a chemical's properties is fundamental to its safe handling

and disposal. The following table summarizes the key quantitative data for propyl myristate.
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Property Value

CAS Number 110-27-0[1][7]

Molecular Formula C₁₇H₃₄O₂[1]

Molecular Weight 270.45 g/mol [1]

Appearance Clear, oily liquid[3]

Boiling Point 315 °C (decomposes)[2][7]

Melting Point 3 °C[2][7]

Flash Point 150 - 168 °C[2]

Specific Gravity 0.8532 (Water = 1)[7]

Solubility
Insoluble in cold water; Soluble in acetone and

oils; Partially soluble in methanol.[2][7]

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the disposal of propyl
myristate from a laboratory setting. This workflow is designed to ensure safety and regulatory

adherence from the point of generation to final disposal.

Experimental Workflow: Propyl Myristate Disposal
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1. Waste Identification & Characterization

2. Containerization & Labeling

3. Storage

4. Disposal

Is the Propyl Myristate
 a pure, unused product?

Is the waste contaminated
 with other chemicals?

No

Select a chemically
 compatible container
 (e.g., HDPE, glass).

Yes

Consult SDS of all
 contaminants to determine
 hazardous characteristics.

Yes

Ensure container has a
 secure, leak-proof cap.

Attach a 'Hazardous Waste' tag
 from your EHS department.

List all chemical constituents
 and their approximate

 percentages on the tag.

Store the sealed container in a
 designated Satellite

 Accumulation Area (SAA).

Use secondary containment
 to prevent spills.

Segregate from incompatible
 materials (e.g., strong

 oxidizing agents).

Submit a chemical waste
 collection request to your

 EHS department.

EHS will collect the waste for
 final disposal via incineration
 or other approved methods.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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